3-[4-(3-aminopropyl)piperazin-1-yl]propanoic acid trihydrochloride
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Overview
Description
3-[4-(3-aminopropyl)piperazin-1-yl]propanoic acid trihydrochloride is a chemical compound that features a piperazine ring substituted with an aminopropyl group and a propanoic acid moiety. This compound is often used in various scientific research applications due to its unique chemical properties and potential biological activities.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-[4-(3-aminopropyl)piperazin-1-yl]propanoic acid trihydrochloride typically involves the reaction of 1-(3-aminopropyl)piperazine with a suitable propanoic acid derivative under controlled conditions. One common method includes the use of furan-2-carbonyl chloride as a reactant to form the desired product .
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using automated reactors and stringent quality control measures to ensure the purity and consistency of the final product. The specific details of industrial production methods are often proprietary and may vary between manufacturers.
Chemical Reactions Analysis
Types of Reactions
3-[4-(3-aminopropyl)piperazin-1-yl]propanoic acid trihydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized derivatives.
Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.
Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, pH levels, and solvents to achieve the desired transformations.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction could produce alcohols or amines.
Scientific Research Applications
3-[4-(3-aminopropyl)piperazin-1-yl]propanoic acid trihydrochloride is utilized in various scientific research fields, including:
Chemistry: As a precursor in organic synthesis for the preparation of complex molecules.
Biology: In studies involving the modification of biological molecules and the investigation of biochemical pathways.
Industry: Used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-[4-(3-aminopropyl)piperazin-1-yl]propanoic acid trihydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors, leading to modulation of biological pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
1,4-Bis(3-aminopropyl)piperazine: A compound with similar structural features but different functional groups.
3-[4-(3-aminopropyl)piperazin-1-yl]propan-1-amine: Another related compound with variations in the side chain.
Uniqueness
3-[4-(3-aminopropyl)piperazin-1-yl]propanoic acid trihydrochloride is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it valuable for targeted research applications and potential therapeutic uses.
Properties
CAS No. |
2728145-74-0 |
---|---|
Molecular Formula |
C10H24Cl3N3O2 |
Molecular Weight |
324.7 |
Purity |
95 |
Origin of Product |
United States |
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